Cas no 1783324-10-6 (4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid)

4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid is a fluorinated carboxylic acid characterized by its high electron-withdrawing properties due to the presence of multiple trifluoromethyl groups. This compound is particularly valuable in synthetic chemistry as a building block for the preparation of fluorinated intermediates, pharmaceuticals, and agrochemicals. Its strong inductive effects enhance reactivity in nucleophilic substitution and condensation reactions. The steric and electronic influence of the trifluoromethyl groups also contributes to improved metabolic stability in bioactive molecules. The compound is typically handled under controlled conditions due to its acidity and potential reactivity. It finds applications in the development of advanced materials and specialty chemicals requiring tailored fluorination patterns.
4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid structure
1783324-10-6 structure
Product Name:4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid
CAS No:1783324-10-6
MF:C6H6F6O2
MW:224.101063251495
CID:5890041
PubChem ID:84688985
Update Time:2025-10-30

4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1783324-10-6
    • 4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid
    • EN300-1931920
    • 4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid
    • Inchi: 1S/C6H6F6O2/c1-2(4(13)14)3(5(7,8)9)6(10,11)12/h2-3H,1H3,(H,13,14)
    • InChI Key: TVLJUNSMWKLGTB-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)C(C(=O)O)C)(F)F

Computed Properties

  • Exact Mass: 224.02719840g/mol
  • Monoisotopic Mass: 224.02719840g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid Pricemore >>

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Additional information on 4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid

Introduction to 4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid (CAS No. 1783324-10-6)

4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid (CAS No. 1783324-10-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoromethyl and trifluoroalkyl groups, which contribute to its distinctive chemical properties and potential applications in drug development.

The molecular structure of 4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid consists of a butanoic acid backbone with multiple fluorine atoms attached to the carbon atoms. The presence of these fluorine atoms imparts several advantageous properties to the molecule, including enhanced metabolic stability, improved lipophilicity, and altered electronic effects. These characteristics make it a valuable candidate for various pharmaceutical applications.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their potential in enhancing the efficacy and safety of therapeutic agents. Research has shown that the introduction of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of drugs, leading to improved bioavailability and reduced toxicity. 4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid is one such compound that has been explored for its potential in this context.

One of the key areas where 4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid has shown promise is in the development of anti-inflammatory drugs. Inflammatory diseases such as arthritis and asthma are major health concerns worldwide, and there is a continuous need for more effective treatments. Studies have indicated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. This makes it a potential lead compound for further drug development in this area.

Beyond its anti-inflammatory properties, 4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid has also been investigated for its potential as an antimicrobial agent. The unique combination of trifluoromethyl groups and the carboxylic acid functionality provides a structural basis for disrupting bacterial cell membranes and inhibiting microbial growth. Preliminary studies have shown promising results in vitro, suggesting that this compound could be further optimized for use in combating antibiotic-resistant bacteria.

The synthesis of 4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid involves several well-established chemical reactions. One common approach is the reaction of trifluoroacetic acid with an appropriate alkylating agent followed by further functionalization steps to introduce the desired substituents. The synthetic route can be tailored to achieve high yields and purity levels, making it suitable for large-scale production if needed.

In addition to its therapeutic applications, 4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid has also been studied for its use as a building block in organic synthesis. Its unique structure makes it a versatile intermediate for constructing more complex molecules with specific functionalities. This versatility has led to its use in the synthesis of various pharmaceuticals and agrochemicals.

The safety profile of 4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid is an important consideration in its development as a therapeutic agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butanoic acid (CAS No. 1783324-10-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in various fields, highlighting its significance in advancing drug discovery and development efforts.

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